Cas no 2640964-31-2 (2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile)

• Product Name: 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• CAS No: 2640964-31-2
• MF: C₁₇H₁₈FN₇
• MW: 339.370125293732
• CID: 5317805
• PubChem ID: 155798319
• Update Time: 2025-09-27

2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6792-4174
• 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• AKOS040731263
• 2640964-31-2
• 2-[4-(2-Cyclopropyl-5-fluoro-6-methyl-4-pyrimidinyl)-1-piperazinyl]-4-pyrimidinecarbonitrile

• Inchi： 1S/C17H18FN7/c1-11-14(18)16(23-15(21-11)12-2-3-12)24-6-8-25(9-7-24)17-20-5-4-13(10-19)22-17/h4-5,12H,2-3,6-9H2,1H3
• InChI Key： KYYLOEZBAWOSFX-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3C(F)=C(C)N=C(C4CC4)N=3)CC2)=NC=CC(C#N)=N1

Computed Properties

• Exact Mass: 339.16077177g/mol
• Monoisotopic Mass: 339.16077177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.9±60.0 °C(Predicted)
• pka: 7.66±0.50(Predicted)

Additional information on 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

Recent Advances in the Study of 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile (CAS: 2640964-31-2)

The compound 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile (CAS: 2640964-31-2) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and piperazine scaffold, has attracted significant attention due to its potential therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. In vitro studies have demonstrated that 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile exhibits high selectivity for certain tyrosine kinases, which are often dysregulated in various malignancies. This selectivity profile suggests a favorable therapeutic window, minimizing off-target effects and potential toxicity. Additionally, structural-activity relationship (SAR) studies have provided insights into optimizing the compound's efficacy and bioavailability.

Another significant area of investigation has been the compound's potential application in combating drug-resistant bacterial infections. Preliminary data indicate that 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile may interfere with bacterial cell wall synthesis, a mechanism distinct from currently available antibiotics. This novel mode of action could address the growing challenge of antimicrobial resistance (AMR), making it a valuable candidate for further development.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results suggest that 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile has favorable oral bioavailability and a reasonable half-life, supporting its potential as an orally administered therapeutic agent. However, further optimization may be required to enhance its metabolic stability and reduce potential drug-drug interactions.

In conclusion, 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile (CAS: 2640964-31-2) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and mechanism of action position it as a valuable candidate for further preclinical and clinical development. Future research should focus on advancing its therapeutic potential through targeted modifications and comprehensive safety evaluations.